Cas no 389130-73-8 (4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-)

4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo- structure
389130-73-8 structure
Product Name:4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-
CAS No:389130-73-8
MF:C9H13N3O3
MW:211.217821836472
CID:298971
PubChem ID:93503714
Update Time:2025-04-19

4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-
    • 4-Pyrimidinecarboxamide, N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo- (9CI)
    • 389130-73-8
    • N-Ethyl-5-hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxamide
    • Inchi: 1S/C9H13N3O3/c1-4-10-8(14)6-7(13)9(15)12(3)5(2)11-6/h13H,4H2,1-3H3,(H,10,14)
    • InChI Key: LIQWBYVQLUCKNP-UHFFFAOYSA-N
    • SMILES: OC1C(N(C)C(C)=NC=1C(NCC)=O)=O

Computed Properties

  • Exact Mass: 211.09579
  • Monoisotopic Mass: 211.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82A^2
  • XLogP3: -0.3

Experimental Properties

  • PSA: 82
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